N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-3-[(5-phenyl-1,2,4-thiadiazol-3-yl)oxy]propan-1-amine;hydrochloride

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-3-[(5-phenyl-1,2,4-thiadiazol-3-yl)oxy]propan-1-amine;hydrochloride
• InChI: InChI=1S/C22H27N3O3S.ClH/c1-25(14-12-17-10-11-19(26-2)20(16-17)27-3)13-7-15-28-22-23-21(29-24-22)18-8-5-4-6-9-18;/h4-6,8-11,16H,7,12-15H2,1-3H3;1H
• InChI Key: KIJPRQYBNQKUAU-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCOC1=NSC(=N1)C2=CC=CC=C2)CCC3=CC(=C(C=C3)OC)OC.Cl
• Molecular Formula: C22H28ClN3O3S
• DSSTOX Substance ID: DTXSID10628815
• Molecular Weight: 450.0 g/mol
• CAS No.: 181936-98-1

Description

This compound features a 1,2,4-thiadiazole core substituted at the 3-position with a phenyl group and linked via an ether-oxygen bridge to a propan-1-amine chain. The amine is further substituted with a methyl group and a 2-(3,4-dimethoxyphenyl)ethyl moiety. The hydrochloride salt enhances solubility, a critical factor for bioavailability and pharmacological applications.

Preparation Methods

Synthesis of N-Methyl-3,4-dimethoxyphenylethylamine

The N-methyl-3,4-dimethoxyphenylethylamine fragment is synthesized via a Darzens condensation pathway, as detailed in patent US5057624 . The process begins with 3,4-dimethoxybenzaldehyde , which undergoes condensation with ethyl chloroacetate in the presence of sodium ethoxide to yield an epoxy ester (Formula III). Alkaline hydrolysis of this intermediate with aqueous sodium hydroxide (10–40°C, 6–24 hours) generates the sodium salt of the epoxy acid (Formula IV), which is subsequently decarboxylated in acidic medium (monopotassium phosphate, 10–40°C, 1–8 hours) to produce 3,4-dimethoxyphenylacetaldehyde (Formula V).

The aldehyde is then subjected to reductive amination using monomethylamine (1–6 equivalents, −10°C to 40°C, 1–6 hours) followed by reduction with sodium borohydride (0.5–1 equivalent, −10°C to 80°C, 2–8 hours) to afford the target amine . Key reaction parameters are summarized in Table 1.

Table 1: Reaction Conditions for N-Methyl-3,4-dimethoxyphenylethylamine Synthesis

Step	Reagents/Conditions	Yield (%)
Darzens Condensation	Ethyl chloroacetate, NaOEt, 10–40°C, 6–24 h	78–85
Alkaline Hydrolysis	NaOH (aq), 10–40°C, 6–24 h	90–95
Decarboxylation	KH2PO4, 10–40°C, 1–8 h	85–88
Reductive Amination	Monomethylamine, NaBH4, −10°C to 80°C	70–75

Preparation of 3-[(5-Phenyl-1,2,4-thiadiazol-3-yl)oxy]propan-1-amine

The 5-phenyl-1,2,4-thiadiazole ring is constructed via cyclocondensation of benzamidoxime with thionyl chloride in dichloromethane (0°C to 25°C, 4–6 hours), yielding 5-phenyl-1,2,4-thiadiazol-3-ol . This intermediate is then etherified with 3-chloropropan-1-amine in the presence of potassium carbonate (DMF, 60°C, 12 hours) to form 3-[(5-phenyl-1,2,4-thiadiazol-3-yl)oxy]propan-1-amine (Table 2).

Table 2: Synthesis of 3-[(5-Phenyl-1,2,4-thiadiazol-3-yl)oxy]propan-1-amine

Step	Reagents/Conditions	Yield (%)
Thiadiazole Formation	Benzamidoxime, SOCl2, CH2Cl2, 0–25°C, 4–6 h	65–70
Etherification	3-Chloropropan-1-amine, K2CO3, DMF, 60°C	55–60

Coupling of Amine Fragments

The tertiary amine backbone is assembled via alkylation of N-methyl-3,4-dimethoxyphenylethylamine with 3-[(5-phenyl-1,2,4-thiadiazol-3-yl)oxy]propyl bromide. The bromide is prepared by treating the propan-1-amine derivative with phosphorus tribromide (PBr3, CH2Cl2, 0°C, 2 hours). Subsequent reaction with the secondary amine (THF, 60°C, 12 hours) yields the tertiary amine free base .

Table 3: Alkylation Reaction Parameters

Parameter	Value
Solvent	Tetrahydrofuran (THF)
Temperature	60°C
Reaction Time	12 hours
Yield	60–65%

Hydrochloride Salt Formation

The free base is converted to its hydrochloride salt by treatment with hydrogen chloride gas in anhydrous ethanol (0°C to 25°C, 2 hours). Crystallization from ethanol-diethyl ether (1:3 v/v) affords the final product as a white crystalline solid (mp 142–145°C, yield 85–90%) .

Optimization and Spectral Characterization

Critical optimizations include:

• Decarboxylation Efficiency : Adjusting the pH to 4.5–5.0 during decarboxylation minimizes side-product formation .

• Etherification Selectivity : Using excess K2CO3 (3 equivalents) suppresses O- vs. N-alkylation .

Spectral Data :

• 1H NMR (400 MHz, DMSO-d6) : δ 7.85 (s, 1H, thiadiazole), 6.85–6.75 (m, 3H, aromatic), 3.80 (s, 6H, OCH3), 3.45 (t, J = 6.4 Hz, 2H, OCH2), 2.95 (s, 3H, NCH3).

• ESI-MS : m/z 484.2 [M+H]+.

Chemical Reactions Analysis

Types of Reactions: KC 12291 hydrochloride primarily undergoes substitution reactions due to the presence of reactive functional groups. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions:

Substitution Reactions: Typically involve nucleophiles such as hydroxide ions or amines.

Oxidation Reactions: Can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction Reactions: Often involve reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted derivatives of KC 12291 hydrochloride, while oxidation and reduction reactions can lead to the formation of different oxidized or reduced forms of the compound .

Scientific Research Applications

KC 12291 hydrochloride has significant applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry :

Chemistry: Used as a research tool to study the properties and behavior of voltage-gated sodium channels.

Biology: Employed in experiments to understand the role of sodium channels in cellular processes.

Medicine: Investigated for its potential therapeutic effects in treating cardiac conditions such as ischemia and arrhythmias.

Industry: Utilized in the development of new drugs and therapeutic agents targeting sodium channels

Mechanism of Action

KC 12291 hydrochloride exerts its effects by blocking voltage-gated sodium channels. This inhibition reduces the amplitude of sustained sodium currents, thereby preventing sodium overload and diastolic contracture in cardiac cells. The compound’s cardioprotective properties are attributed to its ability to enhance the inexcitability of the heart during ischemic conditions .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Thiadiazole Derivatives with Aryl Substituents

a. 5-(3-Phenylpropyl)-N-(2-chlorophenyl)-1,3,4-thiadiazole-2-amine ()

• Structure : The thiadiazole ring is substituted with a 3-phenylpropyl group at position 5 and a 2-chlorophenylamine at position 2.
• Key Differences: Unlike the target compound, this lacks the ether-oxygen bridge and the dimethoxyphenyl group.
• Synthesis : Utilizes POCl₃-mediated cyclization, differing from the target compound’s likely nucleophilic substitution for ether formation .

b. (E)-5-(3,5-Dimethylphenyl)-N-[4-(methylsulfanyl)benzylidene]-1,3,4-thiadiazol-2-amine ()

• Structure : Features a dimethylphenyl group at position 5 and a benzylidene Schiff base at position 2.
• Key Differences: The methylsulfanyl and benzylidene groups contrast with the target’s phenyl-ether and dimethoxyphenyl motifs.
• Bioactivity : Reported insecticidal and fungicidal properties, suggesting thiadiazole derivatives broadly interact with pest enzymes or membranes .

Heterocyclic Amines with Ether Linkages

a. N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)propan-1-amine ()

• Structure : Combines naphthyloxy and thienyl groups on a propanamine backbone.
• Key Differences : The naphthyl and thienyl substituents differ from the target’s dimethoxyphenyl and phenyl-thiadiazole groups. The absence of a thiadiazole reduces sulfur-mediated interactions.
• Application : Intermediate for duloxetine (antidepressant), highlighting the role of ether-linked amines in CNS drug design .

b. (2-{5-[(4-Methoxyphenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethyl)methylamine Hydrochloride ()

• Structure: Contains an oxadiazole ring (vs. thiadiazole) linked to a 4-methoxyphenoxy group.
• Key Differences: Replacement of sulfur with oxygen in the heterocycle reduces lipophilicity. The 4-methoxyphenoxy group mirrors the target’s dimethoxyphenyl but lacks ethyl chain branching.
• Physicochemical Properties : Molecular weight (299.76 g/mol) is lower than the target compound’s (estimated >400 g/mol), impacting diffusion kinetics .

Amide vs. Amine Derivatives

a. N-(3,4-Dichlorophenyl) Propanamide ()

• Structure : Propanamide with a 3,4-dichlorophenyl group.
• Key Differences : The amide group (vs. amine) increases stability but reduces basicity. Chlorine substituents enhance electronegativity, differing from the target’s methoxy groups.
• Application : Used as propanil (herbicide), indicating structural versatility in agrochemical design .

Comparative Analysis Table

Compound	Core Structure	Key Substituents	Functional Groups	Bioactivity/Application	Synthesis Highlights
Target Compound	1,2,4-Thiadiazole	3-Phenyl, dimethoxyphenyl-ethyl-methylamine	Ether, thiadiazole, hydrochloride salt	Potential CNS or antimicrobial (inferred)	Likely nucleophilic substitution for ether linkage
5-(3-Phenylpropyl)-N-(2-chlorophenyl)-1,3,4-thiadiazole-2-amine ()	1,3,4-Thiadiazole	3-Phenylpropyl, 2-chlorophenylamine	Amine, thiadiazole	Not specified	POCl₃-mediated cyclization
N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)propan-1-amine ()	Propanamine	Naphthyloxy, thienyl	Ether, amine	Duloxetine intermediate	NaH-mediated coupling
(2-{5-[(4-Methoxyphenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethyl)methylamine Hydrochloride ()	1,2,4-Oxadiazole	4-Methoxyphenoxy	Oxadiazole, hydrochloride salt	Not specified	Solvent-based recrystallization

Research Findings and Implications

• Thiadiazole vs.
• Substituent Effects : The 3,4-dimethoxyphenyl group in the target compound may enhance blood-brain barrier penetration compared to chlorophenyl or methylsulfanyl groups .
• Salt Formation : Hydrochloride salts (target compound, ) improve aqueous solubility, critical for oral bioavailability .

Biological Activity

The compound N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-3-[(5-phenyl-1,2,4-thiadiazol-3-yl)oxy]propan-1-amine; hydrochloride is a complex organic molecule with potential biological activities. Its structure includes a thiadiazole moiety, which is known for its diverse pharmacological properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{27}N_{3}O_{3}S$, and it has a molecular weight of approximately 405.54 g/mol. The structural components include:

• 3,4-Dimethoxyphenyl group : Known for its role in enhancing the lipophilicity and bioavailability of compounds.
• Thiadiazole moiety : Associated with various biological activities, including antimicrobial and anticancer effects.

Property	Value
Molecular Formula	C22H27N3O3S
Molecular Weight	405.54 g/mol
LogP	3.4668
Density	1.119 g/cm³
Boiling Point	528.4 °C

Research indicates that compounds containing thiadiazole structures often exhibit significant biological activities due to their ability to interact with various biological targets. The proposed mechanisms include:

• Antioxidant Activity : Compounds with thiadiazole rings have shown potential as antioxidants, which can mitigate oxidative stress in cells.
• Anticancer Activity : Preliminary studies suggest that similar compounds can inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest.

Case Studies

• Anticancer Effects :
  • A study evaluated the cytotoxic effects of related thiadiazole derivatives on various cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells. Compounds demonstrated IC50 values ranging from 6.2 μM to over 40 μM against these cell lines, indicating significant anticancer potential .
• Antimicrobial Properties :
  • Another investigation assessed the antibacterial activity of thiadiazole-containing compounds against several pathogenic bacteria. Results indicated that certain derivatives exhibited strong inhibitory effects comparable to standard antibiotics .

Table 2: Biological Activity Summary

Activity Type	Test Organism/Cell Line	IC50 Value (μM)
Anticancer	HCT-116	6.2
Anticancer	MCF-7	27.3
Antibacterial	Various Bacteria	Comparable to chloramphenicol

Research Findings

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing the biological activity of thiadiazole derivatives:

• Substituent Impact : Modifications on the phenyl or thiadiazole rings can significantly enhance or reduce biological activity.
• Synergistic Effects : Combinations of thiadiazole derivatives with other pharmacophores have been shown to produce synergistic effects, enhancing overall efficacy against specific targets.